2-(3-(Methoxycarbonyl)phenyl)acetic acid
Overview
Description
“2-(3-(Methoxycarbonyl)phenyl)acetic acid” is an organic compound that contains a phenyl functional group and a carboxylic acid functional group . It is a derivative of phenylacetic acid, which is a white solid with a strong honey-like odor .
Molecular Structure Analysis
The molecular formula of “2-(3-(Methoxycarbonyl)phenyl)acetic acid” is C10H10O4 . The molecular weight is 194.19 . The structure includes a methoxycarbonyl group attached to a phenyl group, which is further attached to an acetic acid group .Chemical Reactions Analysis
Phenylacetic acid, a related compound, undergoes ketonic decarboxylation to form ketones . It can also be condensed with itself to form dibenzyl ketone, or with a large excess of another carboxylic acid (in the form of an acid anhydride), such as with acetic anhydride to form phenylacetone .Physical And Chemical Properties Analysis
“2-(3-(Methoxycarbonyl)phenyl)acetic acid” is a solid at room temperature . The storage temperature is recommended to be at room temperature in a sealed, dry environment .Scientific Research Applications
Synthesis of Repaglinide
2-(3-(Methoxycarbonyl)phenyl)acetic acid: is a key intermediate in the synthesis of Repaglinide , an oral hypoglycemic agent used for treating type-II diabetes . The compound aids in stimulating insulin secretion from pancreatic beta cells, acting via calcium channels.
Crystallography Studies
The compound’s crystal structure has been characterized, providing insights into its solid-state structures and properties. This is crucial for understanding the relationship between the structure and the efficacy of pharmaceuticals like Repaglinide .
Luminescence Property Analysis
Researchers have investigated the luminescence properties of derivatives of 2-(3-(Methoxycarbonyl)phenyl)acetic acid , which can be significant in developing new materials with specific optical characteristics .
Thermal Behavior Investigation
The thermal behaviors of compounds related to 2-(3-(Methoxycarbonyl)phenyl)acetic acid have been studied. This information is valuable for determining the stability and storage conditions of the compound .
Organic Synthesis
2-(3-(Methoxycarbonyl)phenyl)acetic acid: is used in the synthesis of new organic molecules, including polymers and other complex compounds. This application is fundamental in the field of organic chemistry and material science.
Safety and Handling Protocols
The compound’s safety information, including hazard statements and precautionary statements, is crucial for researchers handling the chemical in laboratory settings .
Analytical Chemistry
In analytical chemistry, 2-(3-(Methoxycarbonyl)phenyl)acetic acid can be used as a standard or reference compound for various analytical techniques, such as HPLC, LC-MS, and NMR .
Safety And Hazards
The compound is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding ingestion and inhalation, and not getting the compound in eyes, on skin, or on clothing .
Relevant Papers Several papers and patents related to “2-(3-(Methoxycarbonyl)phenyl)acetic acid” are mentioned . These include studies published in the Journal of the American Chemical Society, Angewandte Chemie - International Edition, and Bioorganic and Medicinal Chemistry Letters . These papers could provide more detailed information about the compound and its applications.
properties
IUPAC Name |
2-(3-methoxycarbonylphenyl)acetic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O4/c1-14-10(13)8-4-2-3-7(5-8)6-9(11)12/h2-5H,6H2,1H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DLWWJGQWXNOQCE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC(=C1)CC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-(Methoxycarbonyl)phenyl)acetic acid | |
CAS RN |
52787-19-6 |
Source
|
| Record name | 2-[3-(methoxycarbonyl)phenyl]acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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